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Compound of Interest

1-(2-Bromo-6-
Compound Name: , ]
nitrophenyl)ethanamine

Cat. No.: B12095327

Get Quote

Technical Monograph: Momelotinib
Dihydrochloride

CAS: 1391310-80-7 Synonyms: CYT387 Dihydrochloride, GS-0387, MM[1]

Executive Summary

Momelotinib dihydrochloride (CAS 1391310-80-7) is the dihydrochloride salt form of
momelotinib, a potent, ATP-competitive small-molecule inhibitor of Janus kinases (JAK1/JAK2)
and Activin A receptor type 1 (ACVR1/ALK?2).[1] Unlike first-generation JAK inhibitors,
momelotinib exhibits a dual mechanism of action: it suppresses the dysregulated JAK-STAT
signaling characteristic of myeloproliferative neoplasms (MPNs) while simultaneously inhibiting
ACVRL1 to lower hepcidin levels, thereby addressing anemia associated with chronic
inflammation.[1]

This guide provides a comprehensive physicochemical profile, validated solubility data, and
standardized protocols for the handling and formulation of momelotinib dihydrochloride in
preclinical research settings.
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Physicochemical Profile

The following data characterizes the dihydrochloride salt form, which is the primary form
utilized in solid-state drug development and formulation due to its superior stability compared to
the free base.

Property Specification

N-(cyanomethyl)-4-(2-{[4-(morpholin-4-
Chemical Name yl)phenyllamino}pyrimidin-4-yl)benzamide

dihydrochloride

CAS Number 1391310-80-7
Molecular Formula C23H22N6O2[1][2][3][4][5][6] - 2HCI
] 487.38 g/mol (Anhydrous basis); ~505.40 g/mol
Molecular Weight
(Monohydrate)
Appearance Light yellow to reddish-brown crystalline solid
pKa ~2.15, 6.82 (Calculated for free base moieties)
LogP ~2.1 - 2.8 (Predicted)
o Moderate; often exists as a monohydrate (CAS
Hygroscopicity

1380317-28-1 ref)

Solubility & Formulation Science
Solvent Compatibility Matrix

Momelotinib dihydrochloride exhibits a solubility profile typical of kinase inhibitors: high
solubility in polar aprotic solvents and poor solubility in aqueous and protic organic solvents.[1]
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Solvent

Solubility Rating

Approx. Max Conc.

Notes

DMSO

High

20 — 83 mg/mL

Primary solvent.
Warming (40°C) and
sonication are often
required to reach >20
mg/mL.[1]

Water

Insoluble

< 0.1 mg/mL

Practically insoluble
across physiological
pH (2.1-9.0).[1][2]

Ethanol

Insoluble

<1 mg/mL

Not recommended for

stock preparation.[1]

DMF

Moderate/High

~10 — 30 mg/mL

Alternative to DMSO if

necessary.[1]

PEG-400

Low/Moderate

~1 -5 mg/mL

Used in in vivo
formulation vehicles,

often with co-solvents.

[1]

Critical Formulation Insights

e pH Dependency: The solubility of momelotinib is pH-dependent due to the basic morpholine

and pyrimidine groups.[1] However, the dihydrochloride salt is already acidic. In aqueous

buffers, it remains insoluble; attempts to dissolve directly in PBS will result in immediate

precipitation.

o DMSO Stock Stability: Solutions in anhydrous DMSO are stable for up to 6 months at -20°C
and up to 2 years at -80°C. Avoid repeated freeze-thaw cycles, which can induce micro-

precipitation.[1]

 In Vivo Vehicle: For animal studies, a common vehicle is 0.5% Methylcellulose + 0.1%

Tween 80 in water. The compound is administered as a homogenous suspension, not a

solution.
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Mechanism of Action: Dual Inhibition Pathway

Momelotinib distinguishes itself by inhibiting two distinct pathways:[7]

o JAK-STAT Pathway: Blocks phosphorylation of STAT proteins, reducing pro-inflammatory
cytokines (IL-6, TNF-a).[1]

¢ ACVRI1 (ALK2) Pathway: Inhibits BMP signaling in the liver, reducing Hepcidin transcription.
[1] This restores iron homeostasis and erythropoiesis (red blood cell production).[1]
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Figure 1: Dual mechanism of action showing simultaneous inhibition of JAK-driven
inflammation and ACVR1-driven anemia.[1]

Experimental Protocols
Protocol A: Preparation of 10 mM DMSO Stock Solution

Objective: Create a stable stock solution for in vitro assays. Safety Note: Momelotinib is a
potent kinase inhibitor.[1] Handle in a biosafety cabinet with PPE.

» Calculate Mass: For 10 mL of 10 mM solution:
o Target Concentration: 10 mM (10 mmol/L)
o MW (Dihydrochloride): 487.38 g/mol [1]
o Mass Required:
(48.7 mq).[1]
e Weighing: Weigh ~50 mg of powder into a sterile glass vial. Record exact mass.
e Solvent Addition: Add anhydrous DMSO (molecular biology grade) to achieve exactly 10 mM.
o Volume (mL) = Mass (mq) / 4.874[1]
o Dissolution: Vortex vigorously for 1 minute.

o Troubleshooting: If particulates remain, sonicate in a water bath at 37°C for 5-10 minutes.
Visual inspection must confirm a clear, yellow/orange solution.

 Aliquoting: Dispense into light-protected (amber) microtubes (e.g., 50 L aliquots) to prevent
freeze-thaw degradation.

o Storage: Store at -80°C (recommended) or -20°C.

Protocol B: Working Solution for Cell Culture

Objective: Dilute stock for cellular treatment (Final DMSO < 0.5%).
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e Thaw: Thaw one aliquot of 10 mM stock at room temperature. Vortex briefly.

 Intermediate Dilution: Dilute 1:100 in culture medium (or PBS) to create a 100 uM working
solution.

o Note: Add DMSO stock into the medium while vortexing to prevent local precipitation.[1]

e Final Dosing: Add the intermediate solution to cell culture wells to achieve target IC50
concentrations (typically 10 nM — 1 uM range).

o Example: For 1 uM final concentration, add 10 uL of 100 uM intermediate to 990 uL of cell
culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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